Cas no 1361584-47-5 (2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol)

• Product Name: 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol
• CAS No: 1361584-47-5
• MF: C₁₂H₆Cl₅NO₂
• MW: 373.446538448334
• CID: 4920198
• Update Time: 2025-08-03

2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H6Cl5NO2/c13-7-6(8(14)10(16)11(17)9(7)15)5-4(3-19)1-2-18-12(5)20/h1-2,19H,3H2,(H,18,20)
• InChI Key： YKXWSMIGXMDJDV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(NC=CC=1CO)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 3.6
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol

Introduction to 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol (CAS No. 1361584-47-5)

2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol, identified by its CAS number 1361584-47-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of hydroxyl and methoxy functional groups, along with a perchlorophenyl substituent, endows this molecule with unique chemical properties that make it a promising candidate for further investigation in drug discovery and biochemical research.

The structure of 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol exhibits a combination of polar and non-polar regions, which can influence its solubility, reactivity, and interaction with biological targets. The hydroxyl group (-OH) at the 2-position and the methoxy group (-OCH₃) at the 4-position are potential sites for hydrogen bonding, while the electron-withdrawing nature of the perchlorophenyl group (-Cl₂O₇F^-) may modulate the electronic properties of the molecule. Such structural features are often exploited in medicinal chemistry to optimize binding affinity and selectivity towards specific biological receptors.

In recent years, there has been growing interest in pyridine derivatives due to their diverse pharmacological activities. Pyridine-based compounds have been extensively studied for their roles as intermediates in the synthesis of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The specific substitution pattern in 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol makes it an intriguing candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in neurological research. Pyridine derivatives have shown promise as modulators of neurotransmitter systems, particularly in the context of dopamine and serotonin pathways. The unique structural motifs present in 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol could potentially interact with these pathways in novel ways, offering new insights into the treatment of neurological disorders such as depression, Parkinson's disease, and Alzheimer's disease.

Furthermore, the perchlorophenyl group is known for its ability to enhance lipophilicity and metabolic stability, which are critical factors in drug design. This feature may contribute to improved pharmacokinetic profiles when 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol is incorporated into drug candidates. Recent studies have demonstrated that perchlorophenyl-substituted pyridines can serve as effective scaffolds for developing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic diseases.

The synthesis of 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired pyridine core. The integration of these techniques has enabled chemists to explore diverse structural analogs while maintaining high yields and purity standards.

In terms of biological activity, preliminary computational studies suggest that 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol may exhibit inhibitory effects on certain kinases and phosphodiesterases implicated in cancer progression. The hydroxymethyl group at the 4-position could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with protein targets. Additionally, the perchlorophenyl moiety might engage in π-stacking interactions with aromatic residues in binding pockets, further enhancing binding affinity.

The compound's potential also extends to antimicrobial applications. Pyridine derivatives have been reported to disrupt bacterial cell membranes and inhibit essential metabolic pathways. The structural features of 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol, particularly its hydroxyl and methoxy groups, could be leveraged to design molecules capable of interfering with bacterial growth without causing toxicity to host cells.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol are poised to play a significant role in next-generation drug development. The combination of structural diversity and functional versatility makes this molecule a valuable asset for medicinal chemists seeking innovative solutions to complex diseases.

The future directions for studying 2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol include optimizing its synthetic routes for scalability and exploring its interactions with various biological systems through both experimental and computational methods. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate laboratory findings into clinical applications.

In conclusion,2-Hydroxy-3-(perchlorophenyl)pyridine-4-methanol (CAS No. 1361584-47-5) represents a promising compound with multifaceted applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting neurological disorders, metabolic diseases, cancer, and infections. Continued investigation into this molecule will likely yield significant advancements in drug discovery and molecular medicine.